4-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-1-(thiazol-2-yl)piperazin-2-one

• IUPAC Name: 4-(2,5-dimethylpyrazole-3-carbonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one
• InChI: InChI=1S/C13H15N5O2S/c1-9-7-10(16(2)15-9)12(20)17-4-5-18(11(19)8-17)13-14-3-6-21-13/h3,6-7H,4-5,8H2,1-2H3
• InChI Key: WPPGUZDMECVNSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(=O)N2CCN(C(=O)C2)C3=NC=CS3)C
• Molecular Formula: C13H15N5O2S
• Molecular Weight: 305.36 g/mol

Description

4-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-1-(thiazol-2-yl)piperazin-2-one, also known as DMTCP, is a small molecule that has gained significant attention in the scientific community for its potential applications in research. DMTCP is a heterocyclic compound that contains a pyrazole and thiazole ring, making it a unique chemical structure with diverse properties.

Scientific Research Applications

Antibacterial and Antifungal Applications

• Novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker, including derivatives of the compound , have shown potent antibacterial efficacies against strains such as E. coli, S. aureus, and S. mutans. These compounds also exhibited significant biofilm inhibition activities, with some showing more effectiveness than the reference drug Ciprofloxacin. Additionally, they demonstrated excellent inhibitory activities against MRSA and VRE bacterial strains (Mekky & Sanad, 2020).
• A series of thiazolidinone derivatives, linked with 1-pyridin-2-yl-piperazine, were synthesized and evaluated for their antimicrobial activity against a variety of bacteria and fungi, showcasing the compound's potential in antimicrobial applications (Patel et al., 2012).

Anticancer Applications

• Polyfunctional substituted 1,3-thiazoles with a piperazine substituent at C2 of the 1,3-thiazole cycle have been studied for their anticancer activity. These compounds showed significant in vitro efficacy against various cancer cell lines, highlighting their potential as anticancer agents (Turov, 2020).

Molecular Structure Investigations

• The molecular structure of s-triazine derivatives incorporating pyrazole/piperidine/aniline moieties has been investigated, providing insights into the intermolecular interactions and electronic properties of these compounds, which is crucial for understanding their biological activity and potential for further chemical modifications (Shawish et al., 2021).

Herbicidal Applications

• 3H-pyrazolo[3,4-d][1,2,3]triazin-4-one derivatives were synthesized as candidate herbicides, showcasing excellent herbicidal activity and strong inhibition against protoporphyrinogen oxidase activity in vitro, suggesting their use in agricultural applications (Li et al., 2008).